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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive toxicological assessment and safety evaluation of

Rebaudioside S, a minor steviol glycoside, in comparison to other prominent high-intensity

sweeteners. While direct toxicological data for Rebaudioside S are limited, regulatory bodies

such as the European Food Safety Authority (EFSA) and the Joint FAO/WHO Expert

Committee on Food Additives (JECFA) advocate for a "read-across" approach. This scientific

principle allows for the safety assessment of minor steviol glycosides by leveraging the

extensive toxicological database of major steviol glycosides like Rebaudioside A and

Stevioside, due to their shared metabolic fate of being hydrolyzed to steviol in the human gut.

[1][2][3][4][5]

This report synthesizes available data on Rebaudioside S through this read-across approach

and presents a comparative analysis against other steviol glycosides (Rebaudioside A, D, and

M) and widely used artificial sweeteners (Aspartame, Sucralose, and Saccharin).

Comparative Toxicological Data
The following tables summarize key quantitative toxicological data for Rebaudioside S (via

read-across from other steviol glycosides) and its alternatives.

Table 1: Acute and Subchronic Toxicity Data

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b15595482?utm_src=pdf-interest
https://www.benchchem.com/product/b15595482?utm_src=pdf-body
https://www.benchchem.com/product/b15595482?utm_src=pdf-body
https://www.wso-site.com/news-stevia/484-metabolism-and-effect-of-steviol-glycosides-and-steviol-on-human-gut-microbiome
https://www.purecircle.com/na/en-us/purecirclesteviainstitute/stevia-science-and-research/metabolism.html
https://encyclopedia.pub/entry/21862
https://pmc.ncbi.nlm.nih.gov/articles/PMC9028423/
https://www.researchgate.net/publication/10768135_Absorption_and_metabolism_of_glycosidic_sweeteners_of_stevia_mixture_and_their_aglycone_steviol_in_rats_and_humans
https://www.benchchem.com/product/b15595482?utm_src=pdf-body
https://www.benchchem.com/product/b15595482?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15595482?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sweetener Test Type Species
NOAEL (mg/kg
bw/day)

Reference

Rebaudioside S

(by read-across)

Subchronic Oral

(13-week)
Rat

~4161 (male),

~4645 (female)
[6][7]

Rebaudioside A
Subchronic Oral

(13-week)
Rat

4161 (male),

4645 (female)
[6][7][8]

Rebaudioside D
Subchronic Oral

(28-day)
Rat >2000 [9]

Rebaudioside M
Subchronic Oral

(read-across)
Rat

Not directly

tested, read-

across from Reb

A applied

Aspartame Subchronic Oral Rat 4000

Sucralose
Subchronic Oral

(26-week)
Rat 3000 [10][11]

Saccharin Subchronic Oral Rat 250

Table 2: Chronic Toxicity and Carcinogenicity Data
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Sweetener Test Type Species
NOAEL
(mg/kg
bw/day)

Carcinogeni
city Finding

Reference

Rebaudioside

S (by read-

across)

Chronic/Carci

nogenicity (2-

year)

Rat
967

(stevioside)

Not

Carcinogenic
[6]

Stevioside

Chronic/Carci

nogenicity (2-

year)

Rat 970
Not

Carcinogenic
[6][12]

Aspartame
Chronic/Carci

nogenicity
Rat 4000

No consistent

evidence of

carcinogenicit

y

[13]

Sucralose

Chronic/Carci

nogenicity (2-

year)

Rat 1500
Not

Carcinogenic
[14][15][16]

Saccharin
Chronic/Carci

nogenicity
Rat 250

Not classified

as

carcinogenic

to humans

Table 3: Genotoxicity Data (Ames Test)

Sweetener Ames Test Result
Metabolic
Activation

Reference

Rebaudioside S (by

read-across)
Negative With and without [17]

Rebaudioside A Negative With and without [17]

Aspartame Negative With and without [6][18][19]

Sucralose Negative With and without [20][21]

Saccharin Negative With and without [12][22]
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Table 4: Reproductive and Developmental Toxicity Data

| Sweetener | Test Type | Species | NOAEL (mg/kg bw/day) | Reference | |---|---|---|---| |

Rebaudioside S (by read-across) | Two-Generation Reproduction | Rat | 2048-2273 |[7][10] | |

Rebaudioside A | Two-Generation Reproduction | Rat | 2048-2273 |[7][10] | | Aspartame |

Developmental | Rat | 4000 | | | Sucralose | Developmental | Rabbit | 1000 | | | Saccharin |

Developmental | Rat | 500 | |

Table 5: Acceptable Daily Intake (ADI)

Sweetener Issuing Body ADI (mg/kg bw/day) Reference

Steviol Glycosides

(including Reb S)
JECFA/EFSA

4 (as steviol

equivalents)
[2]

Aspartame JECFA/FDA 40 / 50 [23]

Sucralose JECFA/FDA 15 / 5 [14]

Saccharin JECFA/FDA 5 / 15

Experimental Protocols
The toxicological evaluations summarized above are based on standardized study designs,

primarily following the Organization for Economic Co-operation and Development (OECD)

Guidelines for the Testing of Chemicals.

Subchronic Oral Toxicity (OECD 407)
This 28-day or 90-day (13-week) study in rodents is designed to provide information on the

potential health hazards arising from repeated oral exposure to a substance.[24][25][26][27]

Key parameters include:

Test System: Typically Wistar or Sprague-Dawley rats.

Administration: The test substance is administered daily by gavage or in the diet at a

minimum of three dose levels, plus a control group.
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Observations: Daily clinical observations, weekly body weight and food consumption

measurements.

Clinical Pathology: Hematology and clinical biochemistry parameters are assessed at

termination.

Pathology: Gross necropsy and histopathological examination of organs and tissues.

Endpoint: Determination of the No-Observed-Adverse-Effect Level (NOAEL).

Chronic Toxicity/Carcinogenicity (OECD 452)
These long-term studies (typically 2 years in rats) assess the potential for a substance to cause

chronic toxicity and/or cancer.[13][19][22][28][29]

Test System: Usually Fischer 344 or Sprague-Dawley rats.

Administration: The test substance is administered in the diet for the majority of the animal's

lifespan.

Observations: Similar to subchronic studies, with a focus on tumor development.

Pathology: Comprehensive gross and histopathological examination of all organs and

tissues.

Endpoint: Determination of the NOAEL for chronic toxicity and assessment of carcinogenic

potential.

Bacterial Reverse Mutation Test (Ames Test) (OECD 471)
This in vitro assay is used to detect gene mutations.[2][4][14][30][31][32][33]

Test System: Histidine-dependent strains of Salmonella typhimurium and tryptophan-

dependent strains of Escherichia coli.

Procedure: Bacteria are exposed to the test substance with and without a metabolic

activation system (S9 mix from rat liver).
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Endpoint: A positive result is indicated by a significant increase in the number of revertant

colonies (bacteria that have mutated back to a state where they can synthesize the required

amino acid).

Prenatal Developmental Toxicity (OECD 414)
This study evaluates the potential for a substance to cause adverse effects on the developing

embryo or fetus.[3][8][11][23][34]

Test System: Typically pregnant rats or rabbits.

Administration: The test substance is administered daily during the period of major

organogenesis.

Observations: Maternal clinical signs, body weight, and food consumption are monitored.

Uteri are examined for pre- and post-implantation loss.

Fetal Examination: Fetuses are examined for external, visceral, and skeletal abnormalities.

Endpoint: Determination of the NOAEL for maternal and developmental toxicity.

Metabolic Pathways and Signaling
The metabolic fate of a sweetener is a critical determinant of its toxicological profile.

Steviol Glycosides (including Rebaudioside S)
Steviol glycosides are not absorbed in the upper gastrointestinal tract. Upon reaching the

colon, gut bacteria hydrolyze them to a common aglycone, steviol. Steviol is then absorbed,

metabolized in the liver to steviol glucuronide, and excreted in the urine.[1][2][3][4][5] This

common metabolic pathway is the basis for the read-across approach to safety assessment.

Caption: Metabolic pathway of steviol glycosides in humans.

Aspartame
Aspartame is rapidly and completely hydrolyzed in the small intestine into its constituent parts:

aspartic acid, phenylalanine, and methanol. These are then absorbed and enter the body's
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normal metabolic pathways.[13][17][18][23][35]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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